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This document provides a detailed guide for utilizing RNA sequencing (RNA-seq) to identify
and analyze target genes of the Target of Rapamycin (TOR) signaling pathway. TOR is a highly
conserved serine/threonine kinase that acts as a central regulator of cell growth, proliferation,
and metabolism in response to nutrients, growth factors, and cellular energy levels.[1][2]
Dysregulation of the TOR pathway is implicated in various diseases, including cancer, making
its downstream targets of significant interest for therapeutic development.

Introduction to TOR Signaling

The TOR kinase is a core component of two distinct multiprotein complexes: TOR Complex 1
(TORC1) and TOR Complex 2 (TORC?2).[3] These complexes are regulated by different
upstream signals and have distinct downstream effectors.[3] TORCL1 is sensitive to nutrients
and growth factors, and its activation promotes anabolic processes such as protein synthesis
and ribosome biogenesis while inhibiting catabolic processes like autophagy.[1][4] TORC2 is
generally regulated by growth factors and is involved in cytoskeletal organization and cell
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survival. Understanding the transcriptional output of the TOR signaling pathway is crucial for
elucidating its role in cellular physiology and pathology.

Experimental Design and Strategy

A common strategy to identify TOR target genes is to inhibit TOR activity and then use RNA-
seq to compare the transcriptomes of inhibitor-treated cells with control cells.[5] This allows for
the identification of genes whose expression is significantly altered upon TOR inhibition,
suggesting they are downstream targets of the TOR pathway.

TOR Signaling Pathway

The following diagram illustrates a simplified model of the TOR signaling pathway, highlighting
key upstream regulators and downstream processes.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4561354/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Upstream Signals

@ Growth Factors
\

TOR Complexes

Downstream Procpsses *

v y v

Ribosome Biogenesis Autophagy Protein Synthesis Gene Expression Cell Proliferation

Cell Culture & Treatment

RNA Extraction

RNA Quality Control

Library Preparation

Sequencing

Data Analysis

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12777964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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